Direct determination of trace impurities in high-purity silicon nitride by axial viewed inductively coupled plasma optical emission spectrometry using a slurry nebulization technique
Journal of Analytical Atomic Spectrometry Pub Date: 2015-01-06 DOI: 10.1039/C4JA00429A
Abstract
The dispersive effect of polyacrylate amine (NH4PAA) upon suspensions of silicon nitride (Si3N4) is considered. Slurry introduction for axial inductively coupled plasma optical emission spectrometry determination of Al, Ca, Co, Cr, Cu, Fe, K, Mg, Mn, Na, Ni and Ti in powdered Si3N4 has also been investigated. Characterization by zeta potential measurement and slurry stability measurements shows that NH4PAA is a good dispersant for the preparation of Si3N4 suspensions. The optimal concentration of NH4PAA was 0.8 wt% for μm-sized Si3N4 and 1.2 wt% for nm-sized Si3N4. The analytical results obtained using nm- and μm-sized Si3N4 by slurry introduction were in good accordance with results obtained by the high-pressure acid deposition method, thus verifying that calibration curves could be established using aqueous standards. By introducing a low amount of contamination in the sample preparation, an accurate result is obtained for the detection of contamination-risk elements such as K and Na, which cannot be accurately determined by the high-pressure acid deposition method. The limits of detection, which are in the range of 8–250 ng g−1, were shown to be superior to those of the conventional nebulization technique with ICP-OES or ICP-MS.
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